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Compound of Interest

Compound Name: 1-Chloro-1-fluoroethylene

Cat. No.: B1207965

A Comprehensive Guide to the Properties of Poly(1-Chloro-1-fluoroethylene) for Researchers
and Drug Development Professionals

This guide provides a detailed comparison of the material properties of poly(1-Chloro-1-
fluoroethylene) (PCTFE) against other common fluoropolymers: Polytetrafluoroethylene
(PTFE), Polyvinylidene Fluoride (PVDF), and Fluorinated Ethylene Propylene (FEP). The
information presented is intended to assist researchers, scientists, and drug development
professionals in selecting the most appropriate material for their specific applications. All
guantitative data is summarized in comparative tables, and detailed experimental protocols for
key properties are provided.

Comparative Material Properties

The selection of a fluoropolymer is often dictated by a balance of mechanical strength, thermal
stability, chemical inertness, and electrical insulation properties. The following tables provide a
guantitative comparison of PCTFE and its alternatives.

Mechanical Properties

PCTFE is noted for its high compressive strength and rigidity, setting it apart from the more
flexible PTFE.[1][2] It is a harder and stronger polymer with better mechanical properties than
PTFE.[2]
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Test
Property PCTFE PTFE PVDF FEP
Method

Tensile
Strength 34 - 39[1] 15-35 35-55 20-31 ASTM D638
(MPa)
Elongation at

100 - 250[1] 200 - 400 25-250 250 - 330[3] ASTM D638
Break (%)
Flexural
Modulus 1.4-1.7[1] 0.4-09 14-24 0.5-0.65 ASTM D790
(GPa)
Compressive
Strength 38[4] 12 55-90 22 ASTM D695
(MPa)
Hardness

90 50 - 65 70 - 80 55 ASTM D2240
(Shore D)
Izod Impact
Strength 133 - 187[1] 160 80-214 No Break ASTM D256
(J/m)
Density

2.10-2.17[1] 2.13-2.22 1.75-1.78 2.15[3] ASTM D792
(g/cm?3)

Thermal Properties

PCTFE has a broad useful temperature range from -240°C to 150°C.[5] It is non-flammable
and has a heat resistance of up to 175°C.[6][7][8]
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Test

Property PCTFE PTFE PVDF FEP
Method

Melting Point 210 - 215[6]

327[9][10] 155 - 192 260[11] ASTM D3418
(°C) [7]

Heat

Deflection

Temperature 126[1] 121 110- 148 70 ASTM D648
@ 0.455 MPa

(°C)

Coefficient of

Linear

Thermal 4-8 10-14 8-14 8.3 -10.5[3] ASTM D696
Expansion (x

10-5/°C)

Thermal
Conductivity 0.13-0.21 0.24 -0.29 0.17 -0.19 0.2 ASTM C177
(W/m-K)

Flammability
(UL94)

V-0 V-0 V-0 V-0 UL 94

Electrical Properties

Due to its excellent electrical resistance and water repulsion, PCTFE is used to protect
sensitive electronic components.[6][8]
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Test
Property PCTFE PTFE PVDF FEP

Method
Dielectric
Strength 14 - 20 18 - 60 15-25 22 ASTM D149
(kV/mm)
Dielectric
Constant @ 2.24 - 2.8[12] 2.1 6.4-8.4 2.1[3] ASTM D150
1MHz
Dissipation
Factor @ 0.01[12] < 0.0002 0.04 -0.17 0.00065 ASTM D150
1IMHz
Volume
Resistivity > 1018 > 1018 > 101 > 10%8[3] ASTM D257
(ohm-cm)

Chemical and Physical Properties

PCTFE has the lowest water vapor transmission rate of any plastic.[6][7][8] It exhibits
properties like zero moisture absorption and non-wetting.[2][6][7][8] While it has excellent
chemical resistance, it is slightly less resistant than PTFE.[2] PCTFE is resistant to oxidation
because it does not have any hydrogen atoms.[6][7][8]
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Test
Property PCTFE PTFE PVDF FEP
Method
Chemical )
] Excellent Exceptional Excellent Excellent N/A
Resistance
Water
Absorption, <0.01 <0.01 <0.04 <0.01[3] ASTM D570
24h (%)
Gas
N Very Low Moderate Low Low Various
Permeability
uv
) Good Excellent Good Excellent N/A
Resistance
Radiation .
) Good Poor Fair Poor N/A
Resistance

Experimental Protocols

The following are summaries of the standard methodologies used to determine the key
properties listed in the tables above.

ASTM D638: Tensile Properties of Plastics

This test method is used to determine the tensile properties of unreinforced and reinforced
plastics.[13] A standard "dumbbell” or "dog-bone" shaped specimen is pulled apart at a
constant speed until it breaks.[7][9] The force required to break the specimen and the extent to
which it stretches are measured to calculate tensile strength, elongation, and tensile modulus.
[14]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics and Electrical Insulating Materials

This test method measures the flexural strength and flexural modulus of plastics.[15] A
rectangular specimen is placed on two supports and a load is applied to the center (3-point
bending) until the specimen breaks or reaches a specified strain.[8][16] This test is crucial for
materials subjected to bending forces in their application.[8]
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ASTM D695: Compressive Properties of Rigid Plastics

This standard is used to determine the compressive properties of rigid plastics, such as
compressive strength and modulus.[11][12][17][18] A cylindrical or prismatic specimen is
compressed at a uniform rate until it fails.[11][18]

ASTM D256: Determining the 1zod Pendulum Impact
Resistance of Plastics

This test, commonly known as the "lzod impact test,” measures a material's resistance to a
sudden blow.[19] A pendulum hammer strikes a notched specimen, and the energy absorbed to
break the specimen is measured.[20][21]

ASTM D648: Deflection Temperature of Plastics Under
Flexural Load

This test determines the temperature at which a plastic sample deforms under a specified load.
[2][4] A specimen is subjected to a constant flexural stress while the temperature is increased
at a uniform rate.[22] The temperature at which the specimen deflects by a specific amount is
recorded as the heat deflection temperature.[22]

ASTM C177: Steady-State Heat Flux Measurements and
Thermal Transmission Properties

This is a primary method for measuring the thermal conductivity of materials.[23][24][25] A flat
specimen is placed between a guarded hot plate and a cold plate, and the rate of heat flow
through the material is measured once a steady state is reached.[26]

ASTM D149: Dielectric Breakdown Voltage and Dielectric
Strength of Solid Electrical Insulating Materials

This test method determines the dielectric strength of an insulating material by applying a
voltage across a specimen and increasing it until breakdown occurs.[27][28] The breakdown
voltage divided by the specimen thickness gives the dielectric strength.[29]
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ASTM D150: AC Loss Characteristics and Permittivity
(Dielectric Constant) of Solid Electrical Insulation

These test methods cover the determination of the dielectric constant and dissipation factor of
solid electrical insulating materials over a range of frequencies.[1][30][31][32][33]

ASTM D257: DC Resistance or Conductance of
Insulating Materials

These test methods are used to measure the volume and surface resistivity of insulating
materials by applying a DC voltage and measuring the resulting current.[5][34][35][36]

Visualizing Material Selection and Characterization
Workflows

The following diagrams illustrate logical workflows for material selection and characterization,
aiding researchers in their decision-making process.
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Caption: A logical workflow for selecting a fluoropolymer based on application requirements.
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Caption: A generalized workflow for the experimental characterization of fluoropolymer
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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